![molecular formula C12H14FN3 B1467981 1-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine CAS No. 1344244-22-9](/img/structure/B1467981.png)
1-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine
Overview
Description
The compound “1-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine” is an organic compound containing a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms, and a fluorophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a fluorine atom attached .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a 2-fluorophenyl group via a methylene bridge (-CH2-). The ethan-1-amine moiety suggests the presence of an amino group (-NH2) attached to the pyrazole ring .Chemical Reactions Analysis
As an organic compound containing a pyrazole ring and an amino group, this compound could potentially undergo a variety of chemical reactions. The pyrazole ring might participate in electrophilic substitution reactions, while the amino group could be involved in acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and purity. Factors such as polarity, molecular weight, and the presence of functional groups (like the amino group and the fluorophenyl group) would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Antimicrobial Activity
Pyrazole derivatives, including the one , have been studied for their antimicrobial properties. They can be designed to target specific bacterial enzymes or pathways, potentially leading to the development of new antibiotics that are effective against resistant strains of bacteria .
Anti-Tuberculosis Agents
Given the rising concern over tuberculosis and drug-resistant strains, pyrazole compounds are being evaluated for their efficacy against Mycobacterium tuberculosis. Their mechanism may involve inhibition of mycolic acid synthesis, which is crucial for the bacterial cell wall .
Anti-Inflammatory Applications
The anti-inflammatory potential of pyrazole derivatives is attributed to their ability to modulate the cyclooxygenase (COX) pathway. This pathway is involved in the inflammatory process, and its inhibition can lead to reduced inflammation .
Antioxidant Properties
Research has indicated that pyrazole compounds can act as antioxidants. They work by neutralizing free radicals, which are harmful molecules that can cause oxidative stress and damage to cells .
Anti-Tumor and Cytotoxicity
Pyrazole derivatives have shown promise in anti-tumor applications. They may exert their effects by interfering with cell signaling pathways that are involved in cancer cell proliferation and survival .
Analgesic Effects
The analgesic (pain-relieving) properties of pyrazoles are being explored. These compounds could offer a new class of painkillers with potentially fewer side effects than current medications .
Anti-Breast Cancer Activity
Some pyrazole derivatives have been found to exhibit activity against breast cancer cell lines. They may work by binding to estrogen receptors, thereby inhibiting the growth of estrogen-dependent tumors .
Hepatic Cancer Treatment
Pyrazole compounds have been patented as agents against hepatic cancer (HePG-2). They might offer a novel approach to treating liver cancer, possibly through mechanisms involving the inhibition of specific enzymes or signaling pathways .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[1-[(2-fluorophenyl)methyl]pyrazol-4-yl]ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3/c1-9(14)11-6-15-16(8-11)7-10-4-2-3-5-12(10)13/h2-6,8-9H,7,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZRXIUIZJYWIFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)CC2=CC=CC=C2F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.